![molecular formula C9H10BrN3OS B6222318 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene CAS No. 2758002-88-7](/img/no-structure.png)
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene
Overview
Description
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene, also known as 2-AES-4-Br-1-OMe, is a synthetic molecule with potential applications in scientific research. It is an aromatic heterocyclic compound, containing both a sulfanyl and an azido group, and is a derivative of benzene. 2-AES-4-Br-1-OMe has a variety of properties that make it an attractive choice for scientific research, including its ability to be synthesized in a laboratory setting, its stability, and its reactivity.
Scientific Research Applications
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe has a variety of applications in scientific research. It has been used as a tool to study the structure and function of proteins and enzymes, as a fluorescent label for imaging and detection, and as a potential drug molecule for therapeutic applications. Additionally, 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe has been used in the synthesis of other molecules with potential therapeutic applications, such as 2-azidoethyl sulfanyl-4-chloro-1-methoxybenzene.
Mechanism of Action
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe is a highly reactive molecule, and its reactivity is due to its azido and sulfanyl groups. The azido group is particularly reactive and can undergo a variety of reactions, including nucleophilic substitution, nucleophilic addition, and electrophilic addition. The sulfanyl group is also reactive and can undergo a variety of reactions, including nucleophilic substitution, electrophilic addition, and nucleophilic addition.
Biochemical and Physiological Effects
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe is a highly reactive molecule and can interact with a variety of biological molecules, including proteins and enzymes. It has been shown to interact with proteins and enzymes in a variety of ways, including covalent binding, non-covalent binding, and inhibition of enzyme activity. Additionally, 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe has been shown to have a variety of physiological effects, including the modulation of cell signaling pathways and the regulation of gene expression.
Advantages and Limitations for Lab Experiments
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe is a highly reactive molecule and is therefore well-suited for use in laboratory experiments. Its reactivity and stability make it an ideal choice for a variety of scientific research applications. Additionally, it is relatively easy to synthesize in a laboratory setting, making it a cost-effective choice for scientific research. However, 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe is a highly reactive molecule and can react with a variety of biological molecules, making it important to use caution when handling and storing the molecule.
Future Directions
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe has a variety of potential applications in scientific research. Potential future directions include the development of new synthetic methods for the synthesis of 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe and its derivatives, the exploration of its potential therapeutic applications, and the investigation of its mechanism of action. Additionally, further research could be conducted on the biochemical and physiological effects of 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe and its derivatives, as well as on the advantages and limitations of using the molecule in laboratory experiments.
Synthesis Methods
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe can be synthesized in a laboratory setting using a variety of methods. The most commonly used method is a three-step reaction sequence involving the reaction of 2-bromo-4-methoxybenzene with sodium azide and then with 2-sulfanyl ethyl bromide. This reaction sequence yields 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene-OMe in a relatively short amount of time with a high yield. Other methods of synthesis include the reaction of aryl bromides with sodium azide and then with 2-sulfanyl ethyl bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene involves the reaction of 2-bromo-4-methoxy-1-nitrobenzene with sodium azide to form 2-azido-4-bromo-1-methoxybenzene, followed by reduction with sodium borohydride to form 2-amino-4-bromo-1-methoxybenzene. The amine is then reacted with 2-chloroethyl sulfide to form 2-[(2-chloroethyl)sulfanyl]-4-bromo-1-methoxybenzene, which is subsequently reacted with sodium azide to form the final product.", "Starting Materials": [ "2-bromo-4-methoxy-1-nitrobenzene", "sodium azide", "sodium borohydride", "2-chloroethyl sulfide" ], "Reaction": [ "2-bromo-4-methoxy-1-nitrobenzene + sodium azide -> 2-azido-4-bromo-1-methoxybenzene", "2-azido-4-bromo-1-methoxybenzene + sodium borohydride -> 2-amino-4-bromo-1-methoxybenzene", "2-amino-4-bromo-1-methoxybenzene + 2-chloroethyl sulfide -> 2-[(2-chloroethyl)sulfanyl]-4-bromo-1-methoxybenzene", "2-[(2-chloroethyl)sulfanyl]-4-bromo-1-methoxybenzene + sodium azide -> 2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene" ] } | |
CAS RN |
2758002-88-7 |
Product Name |
2-[(2-azidoethyl)sulfanyl]-4-bromo-1-methoxybenzene |
Molecular Formula |
C9H10BrN3OS |
Molecular Weight |
288.2 |
Purity |
95 |
Origin of Product |
United States |
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